Cas no 79247-85-1 (2-Thiazolecarboxylic acid,4-(trifluoromethyl)-,methyl ester)

• Product Name: 2-Thiazolecarboxylic acid,4-(trifluoromethyl)-,methyl ester
• CAS No: 79247-85-1
• MF: C₆H₄F₃NO₂S
• MW: 211.161670684814
• MDL: MFCD11113316
• CID: 984611
• PubChem ID: 53408631
• Update Time: 2024-10-27

2-Thiazolecarboxylic acid,4-(trifluoromethyl)-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid,4-(trifluoromethyl)-,methyl ester
• Methyl 4-(trifluoromethyl)-1,3-thiazole-2-carboxylate
• methyl 4-(trifluoromethyl)thiazole-2-carboxylate
• 2-Thiazolecarboxylic acid,4-(trifluoromethyl)-,methyl ester
• Methyl 4-trifluoromethyl-thiazole-2-carboxylate
• Methyl 4-(trifluoromethyl)-2-thiazolecarboxylate (ACI)
• 4-Trifluoromethylthiazole-2-carboxylic acid methyl ester
• DTXSID60696362
• MFCD11113316
• SB38794
• AS-47538
• DA-02738
• F14189
• BQJHXOYYMRJRKL-UHFFFAOYSA-N
• 79247-85-1
• AKOS015852221
• methyl4-(trifluoromethyl)thiazole-2-carboxylate

• MDL： MFCD11113316
• Inchi： 1S/C6H4F3NO2S/c1-12-5(11)4-10-3(2-13-4)6(7,8)9/h2H,1H3
• InChI Key： BQJHXOYYMRJRKL-UHFFFAOYSA-N
• SMILES： O=C(C1SC=C(C(F)(F)F)N=1)OC

Computed Properties

• Exact Mass: 210.991
• Monoisotopic Mass: 210.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives